N-[(4-ethylphenyl)methyl]-3-morpholin-4-ylpropan-1-amine;dihydrochloride

• IUPAC Name: N-[(4-ethylphenyl)methyl]-3-morpholin-4-ylpropan-1-amine;dihydrochloride
• InChI: InChI=1S/C16H26N2O.2ClH/c1-2-15-4-6-16(7-5-15)14-17-8-3-9-18-10-12-19-13-11-18;;/h4-7,17H,2-3,8-14H2,1H3;2*1H
• InChI Key: CPSSMXOYXHWYTJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)CNCCCN2CCOCC2.Cl.Cl
• Molecular Formula: C16H28Cl2N2O
• Molecular Weight: 335.3 g/mol

Description

N-[(4-ethylphenyl)methyl]-3-morpholin-4-ylpropan-1-amine;dihydrochloride is a chemical compound with the molecular formula C16H26N2O. This compound is known for its unique structure, which includes a morpholine ring and an ethylphenyl group. It has various applications in scientific research, particularly in the fields of chemistry, biology, and medicine .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(4-ethylphenyl)methyl]-3-morpholin-4-ylpropan-1-amine typically involves the reaction of 4-ethylbenzyl chloride with 3-morpholinopropan-1-amine under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or toluene, with a base like sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity .

Chemical Reactions Analysis

Types of Reactions

N-[(4-ethylphenyl)methyl]-3-morpholin-4-ylpropan-1-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the morpholine ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Sodium hydroxide or potassium carbonate in organic solvents.

Major Products Formed

Oxidation: Formation of corresponding ketones or carboxylic acids.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted morpholine derivatives.

Scientific Research Applications

N-[(4-ethylphenyl)methyl]-3-morpholin-4-ylpropan-1-amine has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Used in the production of specialty chemicals and as an intermediate in the synthesis of other compounds

Mechanism of Action

The mechanism of action of N-[(4-ethylphenyl)methyl]-3-morpholin-4-ylpropan-1-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity. The exact pathways involved can vary depending on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar Compounds

• N-[(4-methylphenyl)methyl]-3-morpholin-4-ylpropan-1-amine
• N-[(4-ethylphenyl)methyl]glycine
• N-[(4-ethylphenyl)methyl]dimethylamine

Uniqueness

N-[(4-ethylphenyl)methyl]-3-morpholin-4-ylpropan-1-amine is unique due to its specific structural features, such as the presence of both a morpholine ring and an ethylphenyl group. These features contribute to its distinct chemical and biological properties, making it a valuable compound for various research applications .